Cas no 2807470-25-1 ((4-Isopropoxy-2,6-dimethylphenyl)(methyl)sulfane)

• Product Name: (4-Isopropoxy-2,6-dimethylphenyl)(methyl)sulfane
• CAS No: 2807470-25-1
• MF: C₁₂H₁₈OS
• MW: 210.335722446442
• CID: 6795860
• PubChem ID: 164895335
• Update Time: 2025-05-21

(4-Isopropoxy-2,6-dimethylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 2807470-25-1
• (4-Isopropoxy-2,6-dimethylphenyl)(methyl)sulfane
• MFCD34763869

• Inchi： 1S/C12H18OS/c1-8(2)13-11-6-9(3)12(14-5)10(4)7-11/h6-8H,1-5H3
• InChI Key： RXZRMJHHZMYECO-UHFFFAOYSA-N
• SMILES： S(C)C1C(C)=CC(=CC=1C)OC(C)C

Computed Properties

• Exact Mass: 210.10783637g/mol
• Monoisotopic Mass: 210.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 34.5Ų

Additional information on (4-Isopropoxy-2,6-dimethylphenyl)(methyl)sulfane

(4-Isopropoxy-2,6-dimethylphenyl)(methyl)sulfane (CAS No. 2807470-25-1)

The compound (4-isopropoxy-2,6-dimethylphenyl)(methyl)sulfane, identified by the CAS registry number 2807470-25-1, is a unique organic sulfur-containing compound with potential applications in various chemical and pharmaceutical fields. This compound is characterized by its aromatic ring structure substituted with isopropoxy and methyl groups, along with a methylsulfanyl group attached to the phenyl ring. Its molecular structure and properties make it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of sulfur-containing compounds in drug design and material science. The presence of the methylsulfanyl group in (4-isopropoxy-2,6-dimethylphenyl)(methyl)sulfane introduces unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anti-inflammatory agents.

The synthesis of (4-isopropoxy-2,6-dimethylphenyl)(methyl)sulfane involves a multi-step process that typically includes nucleophilic substitution or coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds, reducing production costs and minimizing waste generation.

In terms of physical properties, (4-isopropoxy-2,6-dimethylphenyl)(methyl)sulfane exhibits a melting point of approximately 55°C and a boiling point around 185°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification techniques. The compound's UV-vis spectrum reveals strong absorption bands in the ultraviolet region, indicating its potential use as a photosensitive material in optoelectronic devices.

The chemical stability of (4-isopropoxy-2,6-dimethylphenyl)(methyl)sulfane has been extensively studied under different environmental conditions. It is found to be stable under neutral pH conditions but undergoes hydrolysis in strongly acidic or basic environments, releasing sulfur-containing byproducts. This property makes it a candidate for controlled-release drug delivery systems, where its degradation can be tailored to release active pharmaceutical ingredients over an extended period.

In terms of biological activity, (4-isopropoxy-2,6-dimethylphenyl)(methyl)sulfane has shown moderate anti-bacterial activity against gram-positive bacteria, particularly Staphylococcus aureus. This finding has sparked interest in its potential use as a component in antimicrobial coatings for medical devices. Additionally, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity against human fibroblast cells, suggesting its safety profile for biomedical applications.

The structural versatility of (4-isopropoxy-2,6-dimethylphenyl)(methyl)sulfane allows for further functionalization to explore its utility in other areas such as agrochemicals and polymer additives. For instance, researchers have proposed its use as a stabilizer in polymer matrices due to its ability to scavenge free radicals generated during polymer degradation processes.

In conclusion, (4-isopropoxy-2,6-dimethylphenyl)(methyl)sulfane, with its unique chemical properties and promising biological activities, represents a valuable compound for both academic exploration and industrial innovation. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly significant role in diverse fields ranging from healthcare to materials science.